Cas no 1806949-09-6 (Methyl 4-cyano-3-(difluoromethyl)-2-iodopyridine-5-carboxylate)

• Product Name: Methyl 4-cyano-3-(difluoromethyl)-2-iodopyridine-5-carboxylate
• CAS No: 1806949-09-6
• MF: C₉H₅F₂IN₂O₂
• MW: 338.049481153488
• CID: 4876125
• Update Time: 2025-05-24

Methyl 4-cyano-3-(difluoromethyl)-2-iodopyridine-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-cyano-3-(difluoromethyl)-2-iodopyridine-5-carboxylate

• Inchi： 1S/C9H5F2IN2O2/c1-16-9(15)5-3-14-8(12)6(7(10)11)4(5)2-13/h3,7H,1H3
• InChI Key： SUGDTFBWGULQQK-UHFFFAOYSA-N
• SMILES： IC1C(C(F)F)=C(C#N)C(C(=O)OC)=CN=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 318
• XLogP3: 1.7
• Topological Polar Surface Area: 63

Additional information on Methyl 4-cyano-3-(difluoromethyl)-2-iodopyridine-5-carboxylate

Methyl 4-cyano-3-(difluoromethyl)-2-iodopyridine-5-carboxylate (CAS No. 1806949-09-6): A Versatile Building Block in Medicinal Chemistry and Advanced Materials Research

The compound Methyl 4-cyano-3-(difluoromethyl)-2-iodopyridine-5-carboxylate (CAS No. 1806949-09-6) represents a structurally complex organic molecule with significant potential in both academic research and industrial applications. Its unique combination of functional groups—specifically the cyano, difluoromethyl, and iodo substituents on the pyridine ring—creates a platform for exploring novel chemical reactions, drug design strategies, and material synthesis pathways. Recent advancements in synthetic methodologies have highlighted this compound as a critical intermediate in multi-step organic syntheses, particularly for constructing bioactive molecules with tailored physicochemical properties.

Structurally, the compound features a pyridine scaffold at its core, which is widely recognized for its aromatic stability and ability to participate in hydrogen bonding interactions. The methyl ester group at the 5-position facilitates reversible protection during synthesis, enabling precise control over reactivity profiles during subsequent transformations. The presence of an iodo substituent at position 2 is especially notable, as it serves as an ideal leaving group for nucleophilic aromatic substitution reactions—a key strategy in late-stage drug modification. This feature aligns with current trends in medicinal chemistry emphasizing modular synthesis approaches to optimize pharmacokinetic properties without altering the core scaffold.

In recent studies published in Journal of Medicinal Chemistry, researchers have demonstrated that incorporating difluoromethyl groups into heterocyclic systems significantly enhances metabolic stability while maintaining biological activity. This finding directly impacts the design of orally bioavailable drugs, where such modifications can extend half-life and reduce hepatic clearance rates. The compound’s cyano group further contributes to electronic tuning of the molecule, acting as an electron-withdrawing moiety that modulates hydrogen bond acceptor properties critical for protein-ligand interactions.

Spectroscopic analysis confirms the compound’s planar geometry due to conjugation between the pyridine ring and adjacent substituents. X-ray crystallography data reveals intermolecular stacking interactions mediated by the iodine atom, suggesting potential utility as a building block for supramolecular architectures or π-conjugated materials. These structural insights are supported by computational studies using density functional theory (DFT), which predict favorable reactivity toward palladium-catalyzed cross-coupling reactions—a process central to modern medicinal chemistry workflows.

In preclinical drug development contexts, this compound has been employed as a privileged scaffold for synthesizing inhibitors targeting kinases involved in oncogenic signaling pathways. A 2023 study from Stanford University demonstrated that analogs bearing similar substituents exhibited submicromolar IC₅₀ values against EGFR-mutant cell lines when coupled with phenylalanine-derived side chains via Suzuki-Miyaura cross-coupling reactions involving its iodinated position. Such results underscore its value as an intermediate for creating targeted therapies with improved selectivity over conventional small molecules.

The strategic placement of fluorinated groups also addresses challenges associated with drug resistance mechanisms. Fluorination at position 3 prevents enzymatic oxidation typically observed at methoxy or hydroxyl moieties, thereby enhancing metabolic stability—a critical factor for achieving therapeutic efficacy in vivo. This aligns with FDA guidelines emphasizing metabolic stability optimization early in drug discovery programs to reduce attrition rates during clinical trials.

In photovoltaic research published last year in Nature Energy, derivatives of this compound were incorporated into polymer backbones to improve charge transport properties through enhanced planarity and electron delocalization. The difluoromethyl substituent acted synergistically with the pyridine framework to increase absorption spectra coverage across visible wavelengths, demonstrating applicability beyond traditional pharmaceutical uses into renewable energy technologies.

Synthetic accessibility remains a key advantage of this molecule despite its complexity. Recent protocols developed by Merck researchers enable scalable preparation via sequential fluorination followed by iodination steps under mild conditions using catalytic amounts of copper-based reagents. This method reduces production costs compared to earlier approaches relying on stoichiometric palladium catalysts while maintaining >95% purity levels as confirmed by NMR spectroscopy and high-resolution mass spectrometry.

Cryogenic NMR studies have revealed intriguing conformational preferences when this compound is incorporated into peptidomimetic structures—a configuration observed in novel β-secretase inhibitors currently undergoing Phase I trials for Alzheimer’s disease treatment candidates. The methyl ester functionality provides flexibility during solid-phase peptide synthesis while protecting carboxylic acid groups until final deprotection steps.

In material science applications, thermal gravimetric analysis (TGA) shows exceptional thermal stability up to 300°C under nitrogen atmosphere, making it suitable for high-throughput screening processes requiring elevated reaction temperatures without decomposition risks. This characteristic is particularly advantageous when synthesizing covalent organic frameworks (COFs) or conducting microwave-assisted organic synthesis (MAOS).

Emerging research indicates that this compound could serve as a chiral auxiliary when coupled with optically active ligands during asymmetric catalysis—a technique gaining traction for producing enantiopure drugs required by regulatory agencies worldwide. Preliminary results from MIT labs suggest that enantioenriched variants exhibit up to threefold improvements in binding affinity toward G-protein coupled receptors compared to racemic mixtures.

Surface-enhanced Raman spectroscopy (SERS) studies have identified unique vibrational signatures from the difluoromethyl group under specific excitation wavelengths, opening possibilities for real-time monitoring applications during biocatalytic processes or drug delivery system fabrication where non-invasive analytical methods are preferred.

Bioavailability studies using Caco-2 cell models reveal that when converted into free carboxylic acid form through enzymatic hydrolysis mechanisms common in biological systems, the molecule exhibits permeability coefficients comparable to approved drugs like gefitinib (p-glycoprotein substrate comparison studies show Papp values exceeding 1×10⁻⁶ cm/s). This property suggests potential utility as a prodrug carrier system where controlled release profiles can be engineered through ester hydrolysis kinetics manipulation.

Nuclear magnetic resonance (NMR) dynamics experiments conducted at Oxford University identified rapid exchange processes between solvent molecules and the cyano group’s lone pair electrons under physiological pH conditions—a phenomenon potentially exploitable for designing fluorescent biosensors capable of detecting intracellular pH changes associated with cancer metastasis progression.

The iodinated position enables straightforward radioisotope labeling using Iodine-124 or Iodine-131 isotopes via simple substitution reactions without compromising molecular integrity—a critical advantage over compounds requiring harsh oxidation conditions before labeling can occur safely within radiopharmaceutical production environments.

Computational docking simulations comparing this scaffold against clinically relevant kinase inhibitors reveal favorable interactions within ATP-binding pockets due to its flat geometry and ability to form π-stacking interactions with aromatic residues present in most protein kinases’ active sites. These simulations correlate strongly with experimental binding affinities measured using surface plasmon resonance assays on Src family kinases models developed at Scripps Research Institute laboratories.

Photophysical characterization under UV irradiation shows emission wavelengths shifting from blue (~450 nm) to green (~520 nm) upon binding specific metal ions like zinc(II), suggesting potential applications in fluorescent tagging systems used during live-cell imaging experiments commonly performed in stem cell research facilities globally.

A recent patent application filed by Pfizer highlights its use as an intermediate in synthesizing novel antiviral agents targeting RNA-dependent RNA polymerase enzymes responsible for viral replication processes—specifically citing its role as a template structure during click chemistry-based library generation campaigns aimed at discovering broad-spectrum antivirals effective against coronaviruses variants identified post-pandemic era challenges.

In nanotechnology contexts, self-assembled monolayers formed from this compound exhibit contact angle measurements below 15 degrees when deposited on gold surfaces—an indication of strong surface adhesion properties useful for fabricating biosensor interfaces capable of capturing target biomarkers even at femtomolar concentrations according to recent work published by ETH Zurich researchers working on point-of-care diagnostic platforms.

Safety assessments conducted per OECD guidelines confirm non-toxicity profiles under standard laboratory conditions while adhering strictly regulated handling protocols typical of pharmaceutical intermediates classified under FDA Category II substances requiring basic precautions but no restricted access controls based on current regulatory frameworks applicable across major jurisdictions including EU REACH regulations and OSHA standards.